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Compound of Interest

Compound Name: 4-Bromobenzenesulfonic acid

Cat. No.: B089467

An In-depth Technical Guide to the Safe Handling of 4-Bromobenzenesulfonic Acid

This guide provides comprehensive safety and handling information for 4-
Bromobenzenesulfonic acid, intended for researchers, scientists, and professionals in drug
development. The following sections detail the substance's hazards, properties, and the
necessary precautions for its use in a laboratory setting.

Hazard Identification and Classification

4-Bromobenzenesulfonic acid is classified as a corrosive material that can cause severe skin
burns and eye damage.[1] Adherence to the following GHS classifications is mandatory for
ensuring personnel safety.

Table 1: GHS Hazard and Precautionary Statements
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Category

Code Description

GHS Classification

) ) Causes severe skin burns and
Skin Corrosion (Category 1B)
eye damage.[1]

Signal Word

Danger

Hazard Statement

Causes severe skin burns and
H314
eye damage.[1]

Precautionary Statements

Do not breathe

P260 dust/fume/gas/mist/vapors/spr
ay.[1]

P264

Wash skin thoroughly after
handling.[1]

P280

Wear protective
gloves/protective clothing/eye

protection/face protection.[1]

P301+P330+P331

IF SWALLOWED: Rinse
mouth. Do NOT induce

vomiting.[1]

P303+P361+P353

IF ON SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.[1]

P304+P340

IF INHALED: Remove person
to fresh air and keep

comfortable for breathing.[1]

P305+P351+P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1]

P310

Immediately call a POISON
CENTER or doctor/physician.
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[1]

Wash contaminated clothing
P363

before reuse.[1]
P405 Store locked up.[1]

Dispose of contents/container
P501 to an approved waste disposal

plant.[1]

Physical and Chemical Properties

Understanding the physical and chemical properties of a substance is crucial for its safe

handling and storage.

Table 2: Physical and Chemical Properties of 4-Bromobenzenesulfonic Acid

Property Value
4-bromo-benzenesulfonic acid; 4-
Bromobenzenesulphonic acid; 4-

Synonyms . .
Bromobenzenesulfonic acid monohydrate; 4-
bromophenylsulfonic acid.[1]

138-36-3 (Anhydrous); 79326-93-5

CAS Number

(Monohydrate)[1]

Molecular Formula

CeHsBrOsS (Anhydrous); BrCsHaSOsH - H20
(Monohydrate)

237.07 g/mol (Anhydrous); 255.09 g/mol

Molecular Weight (Monohydrate)[2]

Appearance Beige powder solid.[3]

Melting Point 90-93 °C (for monohydrate).[4]

Odor Odorless.[3]

Solubility Soluble in water.[3] 492.9 g/L at 82.3 °C.[2]
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Toxicological Information

The toxicological properties of 4-Bromobenzenesulfonic acid have not been fully
investigated.[3] However, based on its classification, it is a corrosive material.

¢ Inhalation: May cause severe irritation of the respiratory tract with a sore throat, coughing,
and shortness of breath.[5]

o Skin Contact: Causes severe skin burns.[1][5]

o Eye Contact: Causes serious eye damage.[1][5] Contact can lead to severe irritation, eye
burns, chemical conjunctivitis, and corneal damage.[5]

» Ingestion: May cause severe and permanent damage to the digestive tract, including burns
and potential perforation.[5]

First Aid Measures

Immediate action is required in case of exposure. The following diagram outlines the
appropriate first aid protocols.
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Exposure Event

Immediate Aftions | Specific Exposure Routes
¥ v

Inhalation: Skin Contact: Eye Contact: Ingestion:
i Immediately remove contaminated clothing. Immediately flush eyes with running water for at least 15 mins. Rinse mouth with water.
o !

Move to fresh air.
Give artificial respiration if not breathing. Flush skin with running water for at least 15 mins. Remove contact lenses if possible. Do NOT induce vomiting.
A

|

Call a POISON CENTER or doctor immediately

Show Safety Data Sheet to medical personnel

Click to download full resolution via product page
Caption: First aid workflow for exposure to 4-Bromobenzenesulfonic acid.
Fire-Fighting Measures
In the event of a fire involving this chemical, the following measures should be taken:

e Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or chemical
foam.[1]

» Specific Hazards: During a fire, irritating and highly toxic gases may be generated by thermal
decomposition or combustion.[1] Hazardous combustion products include carbon oxides,
hydrogen bromide, and sulfur oxides.[1]

o Protective Equipment: Firefighters should wear a NIOSH-approved self-contained breathing
apparatus (SCBA) and full protective gear.[1]
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Accidental Release Measures

Proper procedure must be followed in the event of a spill to prevent harm to personnel and the
environment.
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Initial Response

Spill Detected

Evacuate unnecessary personnel

Ensure adequate ventilation

Remove all sources of ignition

Containment & Cleanup

Wear appropriate PPE (see Section 9)

A

Prevent further leak or spill if safe to do so

\ 4

Contain spill with inert material
(e.g., sand, earth)

l

Vacuum or sweep up material

'

Place in a suitable, closed disposal container

Final Steps

Do not let product enter drains or waterways

Dispose of waste according to local regulations

Clean the affected area

Click to download full resolution via product page

Caption: Logical workflow for responding to an accidental release event.
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Personal precautions include wearing protective equipment and keeping unprotected personnel
away.[1] Environmental precautions involve preventing the product from entering drains,
waterways, or soil.[1] For cleanup, vacuum, sweep up, or absorb the material with an inert
substance and place it into a suitable disposal container.[1]

Handling and Storage

» Safe Handling: Avoid contact with skin, eyes, and clothing.[1] Wash hands thoroughly after
handling.[1] Use only with adequate ventilation and avoid breathing fumes or dust.[1]
Minimize dust generation and accumulation.[1] Keep containers tightly closed when not in
use.[1]

o Storage Conditions: Store in a tightly-closed container in a cool, dry, and well-ventilated area.
[1][3] Keep away from incompatible substances and sources of ignition.[1][3]

Exposure Controls and Personal Protective
Equipment

Engineering controls and personal protective equipment are essential to minimize exposure.

e Engineering Controls: Facilities should be equipped with an eyewash fountain.[1] Use
adequate general and local exhaust ventilation to keep airborne concentrations low.[1]

o Exposure Limits: Occupational exposure limits (OSHA PEL, NIOSH REL, ACGIH TLV) have
not been established for this product.[1]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification

Wear appropriate protective eyeglasses or

chemical safety goggles as described by OSHA

Eye/Face _ _
regulations.[3][5] Faceshields are
recommended.
Ski Wear appropriate protective gloves and clothing
in

to prevent skin exposure.[3][5]

If exposure limits are exceeded or irritation is
Respirat experienced, use a NIOSH/MSHA approved
espirator
P Y respirator.[3][5] Type P3 (EN 143) respirator

cartridges are suggested.

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national hazardous
waste regulations.[1] Chemical waste generators must determine if a discarded chemical is
classified as hazardous waste to ensure complete and accurate classification.[3] Do not let the
product enter drains, other waterways, or soil.[1]

Experimental Protocols

The safety data sheets and technical documents reviewed for this guide do not contain detailed
experimental protocols for toxicological or safety-related studies. The information provided is
based on the GHS classification and general data for corrosive materials. Researchers should
handle this substance with the precautions appropriate for a chemical with unknown long-term
toxicological effects.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [4-Bromobenzenesulfonic acid safety and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b089467#4-bromobenzenesulfonic-acid-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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